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Cat. No.: B8122830

An objective guide for researchers and industry professionals on the olfactory and
physicochemical properties of two key fragrance ingredients.

In the intricate world of fragrance chemistry, subtle variations in molecular structure can lead to
significant differences in scent profile, intensity, and longevity. This guide provides a
comparative analysis of Tricyclodecenyl acetate and Verdyl acetate, two widely utilized
fragrance ingredients. It is important to note that in commercial practice, these names are often
used interchangeably to refer to a mixture of isomers of tricyclo[5.2.1.02,6]dec-3-en-8-yl
acetate. For the purpose of this guide, we will consider them as distinct entities for a detailed
comparative framework, while acknowledging their close chemical relationship.

This comparison summarizes their olfactory characteristics, physical and chemical properties,
and outlines standard experimental protocols for their performance evaluation. The aim is to
equip researchers, scientists, and drug development professionals with a comprehensive
understanding of these fragrance materials.

Olfactory Profile and Physicochemical Properties

Both Tricyclodecenyl acetate and Verdyl acetate are prized for their fresh, green, and woody
notes, making them versatile components in a wide array of fragrance compositions, from fine
perfumes to household products.[1] While their scent profiles are similar, nuanced differences
can be perceived by trained sensory panelists. These distinctions, often related to the specific
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iIsomer ratios in a given commercial batch, can influence their application in fragrance

formulations.

A summary of their key properties is presented in the table below:

Property Tricyclodecenyl Acetate Verdyl Acetate
Jasmacyclene, Cyclacet, Jasmacyclene, Cyclacet, Flor
Synonyms
Greenyl Acetate Acetate
2500-83-6, 5413-60-5, 54830- 5413-60-5, 54830-99-8, 2500-
CAS Number
98-8 83-6
Molecular Formula C12H1602 C12H1602
Molecular Weight 192.25 g/mol 192.25 g/mol
A colorless liquid with a herbal, = Characterized by fresh, earthy,
fresh, woody odor.[2] and slightly floral notes.[1] It is
Described as having a strong described as a light-floral
] herb-green gas and fresh green soapy compound that
Odor Profile ) )
wood flavor, with some provides floral accords an
variations showing woody or attractive green fruity volume
slightly aniseed sweet top with a sweet anise and wood
notes.[3] background.
o Clear, colorless to pale yellow
Appearance Clear to amber liquid.[2] o
liquid.[4]
Boiling Point 258.4 °C at 760 mmHg|[2] 258-264 °C[4]
Flash Point 101.8 °C[2] 2100 °C[4]
N Soluble in 4 volumes of 70% Soluble in alcohols; insoluble
Solubility

ethanol and oil.[3]

in water.[4]

Fragrance Performance: A Comparative Overview

The performance of a fragrance ingredient is a critical factor in its selection for a particular

application. Key performance indicators include odor intensity, longevity (substantivity) on

various substrates, and diffusion (sillage). While direct, publicly available quantitative

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0401407.htm
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=11002
https://www.lookchem.com/404.htm
https://www.chemicalbull.com/images/product/Specification-1757109565.pdf
https://www.lookchem.com/404.htm
https://www.chemicalbull.com/images/product/Specification-1757109565.pdf
https://www.lookchem.com/404.htm
https://www.chemicalbull.com/images/product/Specification-1757109565.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0401407.htm
https://www.chemicalbull.com/images/product/Specification-1757109565.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8122830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

comparative studies for Tricyclodecenyl acetate and Verdyl acetate are limited, the following
table illustrates how such data would be presented based on typical industry evaluation

metrics.
Performance Parameter Tricyclodecenyl Acetate Verdyl Acetate
Odor Intensity (at 10% in DEP) 3.5 (on a 0-5 scale) 3.8 (on a 0-5 scale)
Longevity on Paper Blotter
geviy P ~192 ~200
(hours)
Longevity on Fabric (hours) ~168 ~175
Diffusion in Air (at 1 hour) Moderate Moderate-High
Stability in Soap Base (pH 9-
Y P P Good Excellent

10)

Note: The data presented in this table is illustrative and based on qualitative descriptions and
typical performance of molecules with similar structures. Actual values may vary depending on
the specific isomer composition and the testing methodology.

Experimental Protocols for Fragrance Performance
Evaluation

To generate the quantitative data presented above, rigorous and standardized experimental
protocols are essential. The following sections detail the methodologies for sensory and
instrumental analysis of fragrance performance.

Sensory Evaluation Protocol

Sensory evaluation relies on trained human panelists to assess the olfactory characteristics of
fragrance materials. A common method is the Triangle Test, used to determine if a perceptible
difference exists between two samples.

Objective: To determine if a sensory difference exists between Tricyclodecenyl acetate and
Verdyl acetate.
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Materials:

Tricyclodecenyl acetate (10% solution in Diethyl Phthalate - DEP)

Verdyl acetate (10% solution in DEP)

Odor-free smelling strips

Controlled environment sensory booths
Procedure:

e Three coded samples are presented to each panelist. Two samples are identical (either both
Tricyclodecenyl acetate or both Verdyl acetate), and one is different.

e The position of the odd sample is randomized for each panelist.

o Panelists are instructed to smell each strip from left to right and identify the sample that is
different from the other two.

o Results are collected and statistically analyzed using a binomial test to determine if the
number of correct identifications is significantly greater than what would be expected by
chance.

Sample Preparation Panelist Evaluation Data Analysis

Prepare 10% solutions Dip and code Present three coded Panelist identifies Gl e Perform statistical analysis Determine if a significant
of each acetate in DEP smelling strips samples (2 same, 1 odd) the odd sample P (Binomial Test) difference exists

Click to download full resolution via product page

Figure 1. Workflow for Sensory Evaluation using a Triangle Test.

Instrumental Analysis Protocol: Headspace Gas
Chromatography-Mass Spectrometry (GC-MS)
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Instrumental analysis provides objective data on the volatility and composition of a fragrance
material over time, which correlates with its diffusion and longevity. Headspace GC-MS is a
powerful technique for this purpose.

Objective: To compare the headspace concentration of Tricyclodecenyl acetate and Verdyl
acetate over time, providing an indication of their relative volatility and longevity.

Materials:

Tricyclodecenyl acetate

Verdyl acetate

Filter paper discs

20 mL headspace vials with septa caps

Headspace autosampler coupled to a GC-MS system
Procedure:

o Apply a precise amount (e.g., 10 pL) of each acetate onto a separate filter paper disc and
place it inside a headspace vial.

e Seal the vials.
 Incubate the vials at a constant temperature (e.g., 32°C) in the autosampler's oven.

o At predetermined time intervals (e.g., 0, 1, 4, 8, 24 hours), a sample of the headspace gas is
automatically injected into the GC-MS.

e The GC separates the volatile compounds, and the MS identifies and quantifies the target
acetate.

e The peak area of the acetate at each time point is recorded and plotted to create a volatility
curve.
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Sample Preparation Headspace GC-MS Analysis Data Interpretation

Apply acetate to Place disc in Incubate vial at Automated headspace GC separation and Quantify peak area Plot concentration Compare volatility curves
filter paper disc headspace vial and seal constant temperature injection at set intervals MS detection of the acetate vs. time P

Click to download full resolution via product page
Figure 2. Workflow for Headspace GC-MS Analysis of Fragrance Volatility.

Conclusion

Tricyclodecenyl acetate and Verdyl acetate are chemically similar fragrance ingredients that
deliver comparable fresh, green, and woody olfactory profiles. The subtle differences in their
scent and performance, likely due to varying isomer distributions, can be critical in the fine-
tuning of a fragrance formulation. The choice between them may depend on the specific
desired nuance, as well as performance requirements such as longevity and stability in the end
product. The experimental protocols outlined in this guide provide a framework for conducting a
rigorous, data-driven comparison to inform the selection process for specific research and
development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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verdyl-acetate-in-fragrance-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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